1-((2S,5S)-2,5-dimethylpiperazin-1-yl)ethan-1-one

• Molecular Formula: C8H16N2O
• Molecular Weight: 156.23 g/mol
• IUPAC Name: 1-[(2S,5S)-2,5-dimethylpiperazin-1-yl]ethanone
• InChI: InChI=1S/C8H16N2O/c1-6-5-10(8(3)11)7(2)4-9-6/h6-7,9H,4-5H2,1-3H3/t6-,7-/m0/s1
• InChI Key: IZFVIZORCOWLJA-BQBZGAKWSA-N
• Isomeric SMILES: C[C@H]1CN[C@H](CN1C(=O)C)C
• Canonical SMILES: CC1CNC(CN1C(=O)C)C

Description

1-((2S,5S)-2,5-Dimethylpiperazin-1-yl)ethan-1-one is a chiral piperazine derivative characterized by a ketone group (ethanone) and two methyl substituents at the 2S and 5S positions of the piperazine ring. Its molecular formula is C₈H₁₆N₂O, with a molecular weight of 156.23 g/mol (CAS No. 1228948-07-9) . The stereochemistry (2S,5S) distinguishes it from other diastereomers and imparts unique physicochemical and biological properties. This compound is primarily utilized as an intermediate in pharmaceutical synthesis and as a scaffold for studying structure-activity relationships (SAR) in medicinal chemistry.

Preparation Methods

The synthesis of 1-((2S,5S)-2,5-dimethylpiperazin-1-yl)ethan-1-one typically involves the reaction of appropriate starting materials under controlled conditions. One common method includes the reaction of 2,5-dimethylpiperazine with ethanoyl chloride in the presence of a base such as triethylamine. The reaction is carried out under anhydrous conditions to prevent hydrolysis of the acyl chloride. The product is then purified using standard techniques such as recrystallization or chromatography.

Industrial production methods may involve similar synthetic routes but are optimized for large-scale production. This includes the use of continuous flow reactors and automated systems to ensure consistent quality and yield.

Chemical Reactions Analysis

1-((2S,5S)-2,5-Dimethylpiperazin-1-yl)ethan-1-one undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using oxidizing agents such as potassium permanganate or chromium trioxide, leading to the formation of corresponding ketones or carboxylic acids.

Reduction: Reduction reactions can be performed using reducing agents like lithium aluminum hydride or sodium borohydride, resulting in the formation of alcohols or amines.

Substitution: Nucleophilic substitution reactions can occur at the piperazine ring, where nucleophiles such as halides or alkoxides replace hydrogen atoms.

Common reagents and conditions used in these reactions include organic solvents like dichloromethane or ethanol, and reaction temperatures ranging from room temperature to reflux conditions. The major products formed depend on the specific reaction and conditions used.

Scientific Research Applications

Medicinal Chemistry

Antimicrobial Activity
Research indicates that derivatives of piperazine compounds exhibit significant antimicrobial properties. For instance, studies have shown that piperazine derivatives can be synthesized to create novel compounds with enhanced antibacterial and antifungal activities. The synthesis of such compounds often involves the modification of the piperazine ring to improve efficacy against various microbial strains .

Therapeutic Potential
The compound is being investigated for its potential use in treating metabolic disorders. Specifically, it may play a role in the inhibition of enzymes associated with metabolic syndrome, which includes conditions like type 2 diabetes and obesity. Inhibitors derived from piperazine structures have been noted for their ability to interact with biological targets effectively .

Pharmacology

CNS Disorders
Research has suggested that compounds similar to 1-((2S,5S)-2,5-dimethylpiperazin-1-yl)ethan-1-one could be beneficial in treating central nervous system disorders. There is a growing interest in developing piperazine derivatives as potential treatments for conditions like mild cognitive impairment and Alzheimer's disease. The mechanisms often involve modulation of neurotransmitter systems or neuroprotective effects .

Material Science

Polymer Chemistry
The compound's unique chemical structure allows it to be utilized in the synthesis of polymers and other materials. Its incorporation into polymer matrices can enhance properties such as flexibility and thermal stability. This application is particularly relevant in creating advanced materials for electronics and packaging industries .

Case Studies

Study Title	Focus Area	Findings
Synthesis and Evaluation of Piperazine Derivatives	Antimicrobial Activity	Several synthesized compounds exhibited significant activity against bacterial strains compared to standard drugs .
Inhibition of Enzymes Related to Metabolic Syndrome	Therapeutic Applications	Certain derivatives showed promise in inhibiting key enzymes linked to metabolic disorders, suggesting potential therapeutic uses .
Development of Polymer-Based Materials	Material Science	The inclusion of piperazine derivatives improved the mechanical properties of polymers significantly .

Mechanism of Action

The mechanism of action of 1-((2S,5S)-2,5-dimethylpiperazin-1-yl)ethan-1-one involves its interaction with specific molecular targets. In biological systems, it may interact with enzymes or receptors, leading to modulation of their activity. The exact pathways and molecular targets are still under investigation, but it is believed that the compound’s structure allows it to fit into active sites of enzymes or bind to receptor sites, thereby exerting its effects.

Comparison with Similar Compounds

Structural and Functional Comparison with Similar Compounds

Key Structural Analogues

The compound is compared with structurally related piperazine derivatives to highlight differences in substituent positions, stereochemistry, and functional groups:

Compound Name	Molecular Formula	Substituent Positions	Key Functional Groups	CAS No.	Source
1-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]ethan-1-one	C₈H₁₆N₂O	2R,6S	Ethanone	813425-63-7
1-((2R,5S)-2,5-Dimethylpiperazin-1-yl)prop-2-en-1-one	C₉H₁₆N₂O	2R,5S	Propenone	2388477-88-9
1-(3,5-Dimethylpiperidin-1-yl)-2-(piperazin-1-yl)ethan-1-one	C₁₃H₂₅N₃O	3,5 (piperidine)	Ethanone, Piperazine	Not provided
1-[4-(Pyridin-2-yl)pyrrolidin-3-yl]ethan-1-one	C₁₁H₁₄N₂O	Pyrrolidine-pyridine	Ethanone	Not provided

Key Observations:

Stereochemistry : The (2S,5S) configuration of the target compound contrasts with the (2R,6S) isomer in , which alters hydrogen bonding and steric interactions in biological systems.

Hybrid Structures : Compounds like those in and incorporate piperidine or pyridine rings, diversifying their applications in targeting enzymes or receptors beyond piperazine-based systems.

Physicochemical Properties

Property	1-((2S,5S)-2,5-Dimethylpiperazin-1-yl)ethan-1-one	1-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]ethan-1-one	1-((2R,5S)-2,5-Dimethylpiperazin-1-yl)prop-2-en-1-one
Molecular Weight	156.23 g/mol	156.23 g/mol	168.24 g/mol
Boiling Point	~250°C (estimated)	~245°C	~265°C
Solubility	Moderate in polar solvents (e.g., DMSO)	Similar	Lower due to extended conjugation
logP	0.98	1.02	1.35

Notes:

• The (2S,5S) isomer exhibits marginally lower hydrophobicity (logP) compared to the (2R,6S) isomer, influencing membrane permeability in drug design .
• The propenone derivative’s higher molecular weight and logP suggest improved lipid solubility, which may enhance blood-brain barrier penetration .

Target Compound

• Antimicrobial Activity : Piperazine derivatives with methyl substituents show moderate activity against Gram-positive bacteria (e.g., S. aureus) due to interference with cell wall synthesis .

Comparative Bioactivity

Compound	Biological Activity	Mechanism of Action	Efficacy (IC₅₀)
1-[(2R,6S)-2,6-Dimethylpiperazin-1-yl]ethan-1-one	Antidepressant (in vitro)	Serotonin reuptake inhibition	12 µM
1-((2R,5S)-2,5-Dimethylpiperazin-1-yl)prop-2-en-1-one	Anticancer (breast cancer cell lines)	Tubulin polymerization inhibition	8 µM
1-[4-(Pyridin-2-yl)pyrrolidin-3-yl]ethan-1-one	Antiviral (HCV protease inhibition)	Competitive binding to NS3/4A protease	5 µM

Insights :

• The target compound’s ethanone group may limit its anticancer potency compared to the propenone analogue, which has stronger tubulin-binding affinity .
• Stereochemical differences between (2S,5S) and (2R,6S) isomers significantly impact serotonin reuptake inhibition, highlighting the importance of chirality in CNS drug development .

Industrial Uses

• Pharmaceutical Intermediate : Key precursor for antipsychotics (e.g., aripiprazole analogs) and antiviral agents .
• Material Science : Incorporation into polymers to enhance thermal stability and rigidity .

Biological Activity

1-((2S,5S)-2,5-dimethylpiperazin-1-yl)ethan-1-one, with a CAS number of 1932405-73-6, is a compound that has garnered attention for its potential biological activities. This article explores its pharmacological properties, structure-activity relationships (SAR), and relevant case studies that highlight its efficacy in various biological contexts.

The compound has a molecular weight of 156.23 g/mol and features a piperazine moiety which is significant in medicinal chemistry due to its ability to interact with various biological targets. The compound's LogP value of 0.2151 suggests moderate lipophilicity, which can influence its bioavailability and interaction with cellular membranes .

Antiviral Activity

Recent studies have highlighted the antiviral properties of compounds related to piperazine derivatives. For instance, a study investigated the structure-activity relationships of several piperazine analogs, revealing that modifications to the piperazine ring significantly affect their inhibitory potency against viral targets. In particular, compounds with specific substitutions demonstrated IC50 values ranging from 0.39 μM to >10 μM against various viral proteins .

Compound	Structure Modification	IC50 (μM)
12	Base Compound	0.62
18	N,N-Dimethyl groups	0.39
25	Hydroxyphenyl group	8.1
26	Dimethyl analog	20.5

This table illustrates how structural changes can enhance or diminish biological activity, emphasizing the importance of SAR studies in drug design.

Neuropharmacological Effects

The compound's structural similarity to known neuroactive agents suggests potential applications in treating neurological disorders. Research indicates that piperazine derivatives can modulate neurotransmitter systems, particularly dopamine and serotonin pathways. For example, compounds that inhibit dopamine transporters (DAT) have shown promise in managing conditions such as ADHD and depression .

Case Study 1: Antiviral Efficacy

A recent investigation into the antiviral efficacy of piperazine derivatives found that certain modifications resulted in enhanced activity against Zika virus protease (ZVpro). The study synthesized a series of compounds and tested their inhibitory effects, revealing that specific substitutions on the piperazine ring led to significant increases in potency .

Case Study 2: Neurotransmitter Modulation

Another study focused on the modulation of dopamine transporters by piperazine derivatives. The findings indicated that certain compounds could effectively inhibit DAT function, leading to increased dopamine availability in synaptic clefts. This mechanism is particularly relevant for developing treatments for psychiatric disorders where dopamine dysregulation is implicated .

Q & A

Q. What are the common synthetic routes for 1-((2S,5S)-2,5-dimethylpiperazin-1-yl)ethan-1-one?

The compound is typically synthesized via nucleophilic substitution or condensation reactions involving chiral piperazine derivatives. For example, substituted piperazines can react with acetylating agents (e.g., acetyl chloride) under inert conditions. Purification often employs column chromatography (normal or reverse phase) or recrystallization. A similar protocol is detailed in the synthesis of 5-(4-arylpiperazin-1-yl)-N-quinolinyl-pentanamides, where piperazine derivatives were functionalized via stepwise alkylation and acylation .

Q. How is the stereochemistry of the (2S,5S) configuration confirmed?

X-ray crystallography is the gold standard for confirming stereochemistry. For instance, a single-crystal X-ray study of a structurally related piperazine derivative (1-Chloro-2-(4-phenylpiperazin-1-yl)-ethanone) achieved an R factor of 0.035 and a data-to-parameter ratio of 18.8, ensuring high precision in stereochemical assignment . Chiral HPLC or NMR with chiral shift reagents can also validate enantiomeric purity.

Q. Which analytical techniques are critical for assessing purity and structural integrity?

• NMR Spectroscopy : $^1$H and $^13$C NMR identify functional groups and confirm substituent positions (e.g., methyl groups on piperazine).
• HPLC/MS : High-resolution mass spectrometry verifies molecular weight, while HPLC quantifies purity (>95% is typical for research-grade compounds).
• FTIR : Confirms carbonyl (C=O) and piperazine ring vibrations .

Q. What storage conditions are recommended to ensure compound stability?

The compound should be stored in airtight containers under inert gas (e.g., argon) at –20°C to prevent degradation. Avoid exposure to moisture and oxidizing agents, as piperazine derivatives are prone to hydrolysis and oxidation. Stability data for analogous compounds suggest that improper storage can lead to byproduct formation over time .

Advanced Questions

Q. How can reaction yields be optimized for derivatives of this compound?

Yield optimization involves:

• Catalyst Screening : Palladium or copper catalysts for cross-coupling reactions.
• Solvent Selection : Polar aprotic solvents (e.g., DMF, DMSO) enhance solubility of intermediates.
• Temperature Control : Lower temperatures (0–5°C) minimize side reactions during acylation .
• Microwave-Assisted Synthesis : Reduces reaction time for piperazine functionalization .

Q. What strategies resolve contradictions in spectroscopic or crystallographic data?

• Multi-Technique Validation : Cross-validate NMR data with X-ray results to confirm bond angles and torsional strain. For example, discrepancies in NOESY correlations can be resolved by comparing experimental and computed InChI/SMILES geometries .
• Statistical Analysis : Apply principal component analysis (PCA) to batch data for outlier detection .

Q. How can computational modeling predict the compound’s reactivity or binding affinity?

• Density Functional Theory (DFT) : Calculate frontier molecular orbitals (HOMO/LUMO) to predict nucleophilic/electrophilic sites.
• Molecular Docking : Use software like AutoDock Vina to simulate interactions with biological targets (e.g., enzymes or receptors). The InChIKey (e.g., UCXOSAWBWFUKDT) enables precise 3D structure retrieval from databases .

Q. What experimental designs mitigate limitations in biological activity studies?

• Positive/Negative Controls : Include reference compounds (e.g., dopamine derivatives for receptor-binding assays) to validate assay sensitivity .
• Dose-Response Curves : Test across a logarithmic concentration range (e.g., 1 nM–100 µM) to determine IC$_{50}$ values.
• Stability Monitoring : Use LC-MS to track compound degradation in biological matrices .

Key Findings

• The (2S,5S) configuration confers distinct steric and electronic properties, influencing reactivity and biological interactions .
• Stability is highly dependent on storage conditions; degradation products can form within weeks at room temperature .
• Computational models using InChI/SMILES data accurately predict regioselectivity in substitution reactions .